![molecular formula C12H18Cl2N2O B2540108 2-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-methylacetamide hydrochloride CAS No. 1171407-18-3](/img/structure/B2540108.png)
2-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-methylacetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-methylacetamide hydrochloride (CMAC-HCl) is an organic compound that has been used for many years in scientific research. It is a colorless, odorless, crystalline solid that is soluble in water and ethanol. CMAC-HCl has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Structural Analysis and Chemical Properties
- The study of the crystal structure of related compounds provides insights into molecular interactions and chemical bonding. For example, the analysis of 2-[N,N-dimethylamino)methyl]benzenetel-lurenyl chloride reveals details about bonding distances and intermolecular interactions, which can be crucial in understanding the behavior of similar compounds (Engman, Wojton, Oleksyn, & Śliwiński, 2004).
Synthesis and Derivative Formation
- Research in synthesizing new derivatives of related compounds opens avenues for the development of novel materials or pharmaceuticals. The synthesis of 5-(dimethylamino)-2-[(dimethylamino)methyl]-1,3-oxazole-4-carbonitrile from a similar precursor demonstrates the potential for creating new chemical entities (Shablykin, Volosheniuk, & Brovarets, 2018).
Chemical Reactions and Mechanisms
- Understanding the reaction mechanisms involving related compounds can inform chemical synthesis processes. For instance, the double nucleophilic addition of amines to the imidazole nucleus, as studied in similar chemicals, can provide a basis for predicting reactions of 2-chloro-N-{[4-(dimethylamino)phenyl]methyl}-N-methylacetamide hydrochloride (Ohta, Osaki, Nishio, Furusawa, Yamashita, & Kawasaki, 2000).
Pharmaceutical Applications
- While the direct pharmaceutical applications of this compound are not explicitly studied, related compounds show potential in drug development. For instance, derivatives like N,N-Dimethyl-2-(4-phenoxy phenoxy) acetamide are synthesized for potential pharmaceutical applications (Dong-yuan, 2009).
Catalytic Applications
- The use of similar compounds in catalysis, such as 4-(N,N-Dimethylamino)pyridine hydrochloride, can suggest potential catalytic roles for this compound in chemical syntheses (Liu, Ma, Liu, & Wang, 2014).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The associated hazard statements are H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
It is known that this compound is used as an intermediate and starting reagent for organic synthesis .
Mode of Action
It is known that this compound is used as an intermediate in organic synthesis , which suggests that it may interact with its targets through chemical reactions to form new compounds.
Biochemical Pathways
Given its role as an intermediate in organic synthesis , it is likely involved in various biochemical reactions and pathways.
Result of Action
As an intermediate in organic synthesis , it likely contributes to the formation of various other compounds.
properties
IUPAC Name |
2-chloro-N-[[4-(dimethylamino)phenyl]methyl]-N-methylacetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2O.ClH/c1-14(2)11-6-4-10(5-7-11)9-15(3)12(16)8-13;/h4-7H,8-9H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEVAMYDLPHMGIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CN(C)C(=O)CCl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.